• SCH79797 dihydrochloride
    • Cat. No.:
    • B572083
    • CAS No.:
    • 1216720-69-2
    • Molecular Formula:
    • C23H27Cl2N5
    • Molecular Weight:
    • 444.4 g/mol
    Description
    Potent and selective non-peptide Proteinase-Activated Receptor-1 (PAR1) antagonist (IC50 = 70 nM). Protects against ischemic injury. Additionally induces apoptosis and inhibits cell proliferation.
    SCH 79797 i...
  • Pz-128
    • Cat. No.:
    • B610366
    • CAS No.:
    • 371131-16-7
    • Molecular Formula:
    • C55H99N13O9
    • Molecular Weight:
    • 1086.5 g/mol
    Description
    PZ-128 has been used in trials studying the prevention and treatment of Heart Diseases, Coronary Disease, Arteriosclerosis, Vascular Diseases, and Myocardial Ischemia, among others.
    PZ-128 is a Protein drug w...
  • Q94 hydrochloride
    • Cat. No.:
    • B1662643
    • CAS No.:
    • Molecular Formula:
    • C21H18Cl2N2
    • Molecular Weight:
    • 369.3 g/mol
    Description
    PAR1 negative allosteric modulator (IC50 = 916 nM);  inhibits PAR1-Gαq interaction. Selective for PAR1 over PAR2. Blocks thrombin-induced intracellular calcium mobilization (IC50 = 10.3 nM), CCL2 expression...
  • ENMD-1068 hydrobromide
    • Cat. No.:
    • B1671334
    • CAS No.:
    • 644961-61-5
    • Molecular Formula:
    • C15H30BrN3O2
    • Molecular Weight:
    • 364.32 g/mol
    Description
    Novel antagonist of Proteinase-Activated Receptor 2 (PAR-2)
    ENMD-1068 HBr is a novel antagonist of Proteinase-Activated Receptor 2 (PAR-2).
  • Atopaxar hydrobromide
    • Cat. No.:
    • B8023607
    • CAS No.:
    • 943239-67-6
    • Molecular Formula:
    • C29H39BrFN3O5
    • Molecular Weight:
    • 608.5 g/mol
    Description
    Atopaxar hydrobromide is a useful research compound. Its molecular formula is C29H39BrFN3O5 and its molecular weight is 608.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Atopaxar hydrobr...
  • PAR4 antagonist 2
    • Cat. No.:
    • B12376740
    • CAS No.:
    • Molecular Formula:
    • C22H18F2N6O
    • Molecular Weight:
    • 420.4 g/mol
    Description
    PAR4 antagonist 2 is a useful research compound. Its molecular formula is C22H18F2N6O and its molecular weight is 420.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality PAR4 antagonist 2 suit...
  • PAR4 antagonist 5
    • Cat. No.:
    • B12378663
    • CAS No.:
    • Molecular Formula:
    • C18H14ClN3O2S
    • Molecular Weight:
    • 371.8 g/mol
    Description
    PAR4 antagonist 5 is a useful research compound. Its molecular formula is C18H14ClN3O2S and its molecular weight is 371.8 g/mol. The purity is usually 95%.
    BenchChem offers high-quality PAR4 antagonist 5 su...
  • AZ3451
    • Cat. No.:
    • B15602726
    • CAS No.:
    • Molecular Formula:
    • C30H27BrN4O3
    • Molecular Weight:
    • 571.5 g/mol
    Description
    AZ3451 is a member of the class of benzimidazoles that is 1H-benzimidazole substituted by (1S)-1-cyclohexylethyl, 6-bromo-1,3-benzodioxol-5-yl, and 4-(cyanoanilino)acyl groups at positions 1, 2 and 5, respective...
  • AZ8838
    • Cat. No.:
    • B15608377
    • CAS No.:
    • Molecular Formula:
    • C13H15FN2O
    • Molecular Weight:
    • 234.27 g/mol
    Description
    a protease-activated receptor 2 antagonist
  • K-14585
    • Cat. No.:
    • B15623342
    • CAS No.:
    • Molecular Formula:
    • C51H56Cl2N8O4
    • Molecular Weight:
    • 915.9 g/mol
    Description
    K-14585 is a useful research compound. Its molecular formula is C51H56Cl2N8O4 and its molecular weight is 915.9 g/mol. The purity is usually 95%.
    BenchChem offers high-quality K-14585 suitable for many rese...
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